Cas no 2757954-75-7 ((5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757954-75-7
• MF: C₁₈H₂₀O₃S
• MW: 316.414604187012
• CID: 6302648
• PubChem ID: 165979385
• Update Time: 2025-05-26

(5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2757954-75-7
• EN300-37153255
• (5,6,7,8-tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate
• (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C18H20O3S/c1-14-6-10-18(11-7-14)22(19,20)21-13-15-8-9-16-4-2-3-5-17(16)12-15/h6-12H,2-5,13H2,1H3
• InChI Key： FTSQCUZPZLZPMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 316.11331567g/mol
• Monoisotopic Mass: 316.11331567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8Ų

Additional information on (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate

Research Briefing on (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757954-75-7)

In recent years, the compound (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757954-75-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonate derivative, characterized by its tetrahydronaphthalene core and tosyl group, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrug formulations. The unique structural features of this compound, including its lipophilic tetrahydronaphthalene moiety and the reactive sulfonate ester, make it a versatile intermediate for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate. A 2023 publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis route involving the Friedel-Crafts alkylation of 5,6,7,8-tetrahydronaphthalene followed by sulfonylation with p-toluenesulfonyl chloride. The authors reported a yield of over 85% under optimized conditions, highlighting the compound's feasibility for industrial-scale production. Additionally, the study explored the compound's stability under various pH conditions, revealing its relative stability in neutral and slightly acidic environments but susceptibility to hydrolysis under strongly basic conditions.

The biological activity of (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate has been investigated in several preclinical models. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against certain cytochrome P450 enzymes, particularly CYP2D6 and CYP3A4, with IC50 values in the low micromolar range. This finding suggests potential applications in drug-drug interaction studies and as a pharmacological tool compound. Furthermore, the compound's ability to serve as a prodrug moiety has been explored, with researchers conjugating it to various therapeutic agents to enhance their bioavailability and tissue penetration.

Structural-activity relationship (SAR) studies have revealed that the tetrahydronaphthalene core contributes significantly to the compound's membrane permeability, while the sulfonate group provides a handle for further derivatization. Computational modeling studies, including molecular docking and dynamics simulations, have provided insights into the compound's binding modes with various biological targets. These in silico approaches have been instrumental in guiding the design of more potent analogs with improved selectivity profiles.

From a safety perspective, preliminary toxicological assessments of (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate have shown favorable results. Acute toxicity studies in rodent models indicated relatively low systemic toxicity at therapeutic doses, though some local irritation was observed at the site of administration. These findings support further development of the compound for pharmaceutical applications, with appropriate formulation strategies to mitigate potential irritant effects.

Looking forward, several research groups are investigating the potential of (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate in targeted drug delivery systems. Its combination with nanoparticle carriers and antibody-drug conjugates represents a particularly promising avenue for cancer therapeutics. Additionally, its application in PROTAC (proteolysis targeting chimera) technology is being explored, leveraging its ability to serve as a linker between target-binding warheads and E3 ubiquitin ligase recruiters.

In conclusion, (5,6,7,8-Tetrahydronaphthalen-2-yl)methyl 4-methylbenzene-1-sulfonate (CAS: 2757954-75-7) represents a valuable chemical entity with diverse applications in medicinal chemistry and drug development. Its unique structural features, synthetic accessibility, and promising biological activities make it a compound of significant interest for future research. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and exploration of novel therapeutic applications will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.